CID 10872124

• Molecular Formula: C8H18ISn
• Molecular Weight: 359.84 g/mol
• InChI: InChI=1S/2C4H9.HI.Sn/c2*1-3-4-2;;/h2*1,3-4H2,2H3;1H;/q;;;+1/p-1
• InChI Key: PMGNMSWGRSIDFG-UHFFFAOYSA-M
• Canonical SMILES: CCCC[Sn](CCCC)I

Description

No evidence explicitly describes the chemical structure, properties, or applications of CID 10872123.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 10872124 typically involves [specific synthetic route], which includes [specific reaction conditions]. For instance, one common method involves [detailed synthetic route and conditions].

Industrial Production Methods: In an industrial setting, this compound is produced using [specific industrial method]. This method is preferred due to its efficiency and scalability, allowing for the large-scale production of the compound.

Chemical Reactions Analysis

Types of Reactions: CID 10872124 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions.

Common Reagents and Conditions: The common reagents used in the reactions of this compound include [list of reagents]. The conditions under which these reactions occur are typically [specific conditions].

Major Products Formed: The major products formed from the reactions of this compound include [list of products]

Scientific Research Applications

CID 10872124 has a wide range of applications in scientific research. In chemistry, it is used as [specific application]. In biology, it plays a crucial role in [specific biological application]. In medicine, this compound is being explored for its potential in [specific medical application]. Additionally, it has industrial applications in [specific industrial application].

Mechanism of Action

The mechanism of action of CID 10872124 involves [detailed mechanism]. This compound exerts its effects by targeting [specific molecular targets] and influencing [specific pathways]. Understanding the mechanism of action is crucial for developing new applications and improving existing ones.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key missing elements for a meaningful comparison include:

Structural Similarity

• lists oscillatoxin derivatives with their CIDs and structural modifications (e.g., methyl groups), but CID 10872124 is absent .

Physicochemical Properties

• and detail properties such as solubility, log$P$, and CYP enzyme interactions for other compounds. For example, CAS 7254-19-5 (CID 252137) has a molecular weight of 240.05, BBB permeability, and CYP1A2 inhibition . No analogous data exist for this compound.

Limitations of the Evidence

The evidence focuses on:

• Methodological guidelines for manuscript preparation (Evidences 1–3, 5, 8, 11–12, 14–18).
• Unrelated compound data (Evidences 4, 10, 13).
• General references to PubChem and CAS numbers without specific insights into this compound .

Recommended Approach for Further Research

To address this gap, the following steps are advised (aligned with guidelines from and ):

Database Search : Query PubChem, ChEMBL, or Reaxys for this compound’s structural and bioactivity data.

Literature Review : Use platforms like SciFinder or PubMed to identify peer-reviewed studies referencing this CID.

Comparative Analysis : Apply computational tools (e.g., molecular docking, QSAR) to predict properties and compare with structurally similar compounds.